Cas no 32417-61-1 (4-chloro-N-[3-(dimethylamino)propyl]benzenecarbothioamide)

• Product Name: 4-chloro-N-[3-(dimethylamino)propyl]benzenecarbothioamide
• CAS No: 32417-61-1
• MF: C₁₂H₁₇ClN₂S
• MW: 256.794780492783
• CID: 1450304
• PubChem ID: 3032896
• Update Time: 2025-04-20

4-chloro-N-[3-(dimethylamino)propyl]benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[3-(dimethylamino)propyl]benzenecarbothioamide
• BRN 2453754
• 32417-61-1
• BENZAMIDE, p-CHLORO-N-(3-DIMETHYLAMINOPROPYL)THIO-
• p-Chloro-N-(3-dimethylaminopropyl)thiobenzamide
• DTXSID80186159

• Inchi： 1S/C12H17ClN2S/c1-15(2)9-3-8-14-12(16)10-4-6-11(13)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,14,16)
• InChI Key： PILJZDGYANGDJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCCCN(C)C)=S

Computed Properties

• Exact Mass: 256.08031
• Monoisotopic Mass: 256.080097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.152
• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.581
• PSA: 15.27